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Compound of Interest

Compound Name: 2,3-Dichlorophenol

Cat. No.: B042519 Get Quote

Technical Guide: Physical Properties of 2,3-
Dichlorophenol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of 2,3-
Dichlorophenol, a compound of interest in various chemical and pharmaceutical research

fields. The data herein is compiled from verified sources to ensure accuracy and reliability,

catering to the needs of scientific professionals.

Core Physical Properties of 2,3-Dichlorophenol
2,3-Dichlorophenol is a beige, aromatic solid at room temperature.[1] Its primary physical

characteristics, the melting and boiling points, are crucial for its handling, purification, and

application in experimental settings.

Quantitative Data Summary
The following table summarizes the reported melting and boiling points for 2,3-Dichlorophenol
from various sources.
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Physical
Property

Value (°C) Value (°F) Pressure Source(s)

Melting Point 55 - 57 131 - 135 [2]

56 132.8 [1]

56.8 134.2 [3]

58 136 [4][5]

59 138.2

Boiling Point 206 402.8 [2][4]

214 417.2 760 mmHg [1]

90 194 2.5 mmHg

Note: Variations in reported values can be attributed to different experimental conditions and

sample purity.

Experimental Protocols for Property Determination
The determination of melting and boiling points is a fundamental procedure in chemical

analysis for substance identification and purity assessment. While specific experimental

documentation for 2,3-Dichlorophenol is not detailed in the provided results, the following

general methodologies are standard for organic compounds.

Melting Point Determination
The melting point of a solid is the temperature range over which it changes state from solid to

liquid. For pure crystalline compounds, this transition is typically sharp. A common method for

determining the melting point is using a melting point apparatus, such as a Mel-Temp or a

Thiele tube.

General Protocol using a Capillary Tube:

Sample Preparation: A small amount of the crystalline 2,3-Dichlorophenol is finely

powdered.[6][7] This powder is then packed into a capillary tube, sealed at one end, to a
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height of about 3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus or attached to a thermometer and immersed in an oil bath (Thiele tube).[6]

Heating: The sample is heated rapidly to about 15-20°C below the expected melting point.[6]

The heating rate is then slowed to 1-2°C per minute to allow for thermal equilibrium.

Observation and Recording: The temperature at which the first droplet of liquid appears is

recorded as the beginning of the melting range. The temperature at which the last solid

particle melts is recorded as the end of the melting range.[6]

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[8] For smaller samples, the Thiele tube method is often employed.[9]

General Protocol using a Test Tube and Capillary:

Sample Preparation: A small volume (a few milliliters) of the substance (if liquid) is placed in

a small test tube.[10] A capillary tube, sealed at one end, is inverted and placed into the test

tube with the open end submerged in the liquid.[8]

Apparatus Setup: The test tube assembly is attached to a thermometer and heated in a liquid

bath, such as a Thiele tube filled with paraffin oil.[8]

Heating: The apparatus is heated gently. As the temperature rises, air trapped in the capillary

tube will bubble out.[8] The heating continues until a steady stream of bubbles emerges from

the capillary tube, indicating that the vapor pressure of the substance is overcoming the

external pressure.[9]

Observation and Recording: The heat source is then removed, and the apparatus is allowed

to cool. The temperature at which the liquid is drawn back into the capillary tube is recorded

as the boiling point.[8]

Logical Workflow for Physical Property
Determination
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The following diagram illustrates the logical workflow for determining the key physical

properties of a chemical substance like 2,3-Dichlorophenol.

Melting Point Determination Boiling Point Determination

Start: Obtain Solid Sample

Prepare Sample in Capillary Tube

Heat Sample in Apparatus

Observe and Record Melting Range

End: Melting Point Determined

Start: Obtain Liquid Sample

Prepare Sample with Inverted Capillary

Heat Sample in Apparatus

Observe Bubble Stream and Cooling

Record Temperature at Liquid Re-entry

End: Boiling Point Determined

Substance: 2,3-Dichlorophenol

Solid State Liquid State (if applicable)
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Click to download full resolution via product page

Caption: Workflow for determining the melting and boiling points of a chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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